
An In-depth Technical Guide to the Chemical
Structure and Properties of Epilactose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Epilactose

Cat. No.: B123685 Get Quote

Introduction
Epilactose, a disaccharide epimer of lactose, is a subject of growing interest within the

scientific community, particularly for its potential applications in the food and pharmaceutical

industries.[1] Chemically known as 4-O-β-D-galactopyranosyl-D-mannose, it is a rare sugar

found in small quantities in heat-treated milk.[2] Unlike its abundant isomer, lactose, epilactose
is a non-digestible carbohydrate, a characteristic that allows it to function as a prebiotic.[3] This

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and relevant experimental protocols for the synthesis and analysis of epilactose. It

also delves into its biological significance as a modulator of gut microbiota.

Chemical Structure of Epilactose
Epilactose is a disaccharide composed of a galactose monosaccharide unit linked to a

mannose monosaccharide unit. The linkage occurs between the anomeric carbon (C1) of the

β-D-galactose and the hydroxyl group on the fourth carbon (C4) of the D-mannose, forming a

β-1,4-glycosidic bond. The key structural difference between epilactose and lactose lies in the

stereochemistry of the glucose subunit. In lactose, the galactose is linked to glucose, whereas

in epilactose, it is linked to mannose, which is a C-2 epimer of glucose.
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Caption: Chemical structure of epilactose (4-O-β-D-galactopyranosyl-D-mannose).
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Physicochemical Properties
A summary of the key physicochemical properties of epilactose is presented in the table

below. This data is essential for researchers working on its purification, formulation, and

application.

Property Value Reference(s)

Systematic Name
4-O-β-D-galactopyranosyl-D-

mannose
[4][5]

Molecular Formula C₁₂H₂₂O₁₁ [1][4][6]

Molecular Weight 342.30 g/mol [1][4][6]

Appearance White solid [5]

Specific Rotation [α] +25.3° (c = 0.2 in water) [7]

Solubility
Slightly soluble in water and

methanol
[7]

CAS Number 50468-56-9 [4][5]

Experimental Protocols
Enzymatic Synthesis of Epilactose from Lactose
Epilactose can be efficiently synthesized from lactose through enzymatic conversion using

cellobiose 2-epimerase. This method is preferred over chemical synthesis due to its high

specificity and milder reaction conditions.

Objective: To produce epilactose from lactose using cellobiose 2-epimerase.

Materials:

Cellobiose 2-epimerase (e.g., from Ruminococcus albus or Caldicellulosiruptor

saccharolyticus)[8][9]

Lactose solution (e.g., 50 g/L)[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Epilactose
http://www.pharmaffiliates.com/en/50468-56-9-epilactose-pa0596000.html
https://www.pharmacompass.com/chemistry-chemical-name/epilactose
https://pubchem.ncbi.nlm.nih.gov/compound/Epilactose
https://pharmaceresearch.com/products/epilactose
https://www.pharmacompass.com/chemistry-chemical-name/epilactose
https://pubchem.ncbi.nlm.nih.gov/compound/Epilactose
https://pharmaceresearch.com/products/epilactose
http://www.pharmaffiliates.com/en/50468-56-9-epilactose-pa0596000.html
https://www.usbio.net/molecular-biology/G1021-21
https://www.usbio.net/molecular-biology/G1021-21
https://pubchem.ncbi.nlm.nih.gov/compound/Epilactose
http://www.pharmaffiliates.com/en/50468-56-9-epilactose-pa0596000.html
https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://www.benchchem.com/product/b123685?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20699553/
https://pubs.acs.org/doi/abs/10.1021/acsfoodscitech.1c00183
https://pubs.acs.org/doi/abs/10.1021/acsfoodscitech.1c00183
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction buffer (optimal pH for the specific enzyme, e.g., pH 7.5)[9]

Stirred reaction vessel

Water bath or incubator set to the optimal temperature for the enzyme (e.g., 80°C for C.

saccharolyticus CE)[9]

Protocol:

Prepare a solution of lactose in the reaction buffer at the desired concentration.

Preheat the lactose solution to the optimal reaction temperature for the cellobiose 2-

epimerase.

Add the cellobiose 2-epimerase to the lactose solution to initiate the reaction. The

enzyme/substrate ratio can be optimized to control the product yield.[10]

Maintain the reaction at the optimal temperature with constant stirring.

Monitor the reaction progress over time by taking samples periodically and analyzing them

via HPLC.

The reaction will yield a mixture of epilactose, remaining lactose, and potentially lactulose,

depending on the enzyme used.[9]

Purification of Epilactose
A multi-step protocol is required to purify epilactose from the reaction mixture.[8]

Objective: To purify epilactose from the enzymatic reaction mixture.

Protocol:

Lactose Removal by Crystallization: Cool the reaction mixture to a low temperature (e.g.,

6°C) for an extended period (e.g., 72 hours) to crystallize out a significant portion of the

unreacted lactose.[3]
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Hydrolysis of Residual Lactose: Treat the supernatant with β-galactosidase to hydrolyze the

remaining lactose into glucose and galactose.

Monosaccharide Digestion: Utilize yeast (e.g., Saccharomyces cerevisiae) to ferment and

remove the monosaccharides (glucose and galactose) from the mixture.

Column Chromatography: Perform column chromatography, such as with a Na-form cation

exchange resin or semi-preparative HPLC with ligand-exchange chromatography, to

separate epilactose from other components, yielding a high-purity product.[8][11]

HPLC Analysis of Epilactose
High-Performance Liquid Chromatography (HPLC) is a standard method for the separation and

quantification of epilactose.

Objective: To separate and quantify epilactose from a mixture containing lactose and

lactulose.

Instrumentation and Conditions:

Column: Shodex VG-50 4E (amino HILIC column)[12]

Mobile Phase: Acetonitrile/Methanol/Water (75/20/5, v/v/v)[12]

Flow Rate: 1.0 mL/min[12]

Column Temperature: 40°C[12]

Detector: Refractive Index (RI) detector[12]

Injection Volume: 5 µL[12]

Protocol:

Prepare standards of epilactose, lactose, and lactulose, as well as the sample for analysis,

dissolved in the mobile phase.

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
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Inject the standards and the sample onto the column.

Record the chromatograms. The typical elution order is lactulose, followed by epilactose,

and then lactose.[12]

Quantify the amount of epilactose in the sample by comparing the peak area to a calibration

curve generated from the standards.
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Caption: Experimental workflow for the HPLC analysis of epilactose.

Biological Significance and Signaling Pathway
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Epilactose is recognized for its prebiotic properties, meaning it selectively stimulates the

growth and activity of beneficial bacteria in the gut.[13][14] This modulation of the gut

microbiota can lead to several health benefits.

Upon reaching the colon undigested, epilactose is fermented by specific gut bacteria, such as

Bifidobacteria and butyrate-producing bacteria.[3] This fermentation process leads to the

production of short-chain fatty acids (SCFAs), most notably butyrate. Butyrate serves as a

primary energy source for colonocytes and has been shown to have anti-inflammatory effects

and play a role in maintaining gut barrier function. Furthermore, epilactose has been observed

to inhibit the conversion of primary bile acids to secondary bile acids, which are implicated as

promoters of colon cancer. The increase in SCFAs is also linked to enhanced absorption of

minerals like calcium and iron.
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Caption: Prebiotic signaling pathway of epilactose in the human colon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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